N-(3,4-difluorophenyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C19H16F2N2O4/c1-25-16-6-3-11(7-18(16)26-2)17-9-13(23-27-17)10-19(24)22-12-4-5-14(20)15(21)8-12/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key: VLWFFTPSKPVRJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)CC(=O)NC3=CC(=C(C=C3)F)F)OC
• Molecular Formula: C19H16F2N2O4
• Molecular Weight: 374.3 g/mol

Description

N-(3,4-difluorophenyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide, also known as DFDI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Corrosion Inhibition

Isoxazoline derivatives, similar in structure to the compound , have been studied for their corrosion inhibition properties. A study explored the synthesis of isoxazoline derivatives through 1,3-dipolar cycloaddition reactions, evaluating their potential as corrosion inhibitors in acidic and oil media. These compounds exhibited promising inhibition efficiencies, suggesting the potential application of similar compounds in protecting metals from corrosion (A. Yıldırım & M. Cetin, 2008).

Synthesis and Evaluation

Another aspect of research focuses on the synthesis process itself, such as developing novel synthetic processes for difluoromethoxy-containing compounds. For example, the synthesis of N-(4-difluoromethoxyphenyl)-acetamide from paracetamol under specific conditions was studied, providing insights into the synthetic pathways that might be relevant for producing compounds with difluorophenyl and dimethoxyphenyl groups (W. Yong, 2011).

Structural Analysis

Research on the structural analysis of related compounds, such as N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, provides insights into the molecular architecture and potential interactions of similar compounds. These studies often focus on the crystalline structure and intermolecular interactions, which are critical for understanding the chemical behavior and potential applications of such compounds (N. Boechat et al., 2011).

Photovoltaic Efficiency and Bioactive Analogs

Research into benzothiazolinone acetamide analogs has shown potential in ligand-protein interactions and photovoltaic efficiency modeling. Such studies indicate the versatility of acetamide derivatives in both biological and photovoltaic applications, hinting at the broad utility of compounds with complex structures like "N-(3,4-difluorophenyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide" in various scientific domains (Y. Mary et al., 2020).